Cas no 210551-85-2 (4-(1-amino-2-methylpropan-2-yl)phenol)

• Product Name: 4-(1-amino-2-methylpropan-2-yl)phenol
• CAS No: 210551-85-2
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 3906899
• PubChem ID: 57134506
• Update Time: 2025-06-13

4-(1-amino-2-methylpropan-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(2-amino-1,1-dimethylethyl)-
• 4-(1-amino-2-methylpropan-2-yl)phenol
• SCHEMBL144362
• 210551-85-2
• EN300-1842597

• Inchi： 1S/C10H15NO/c1-10(2,7-11)8-3-5-9(12)6-4-8/h3-6,12H,7,11H2,1-2H3
• InChI Key： GPZCUCRWLDIIPO-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)C(C)(C)CN

Computed Properties

• Exact Mass: 165.115364102g/mol
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 4-(1-amino-2-methylpropan-2-yl)phenol

4-(1-Amino-2-Methylpropan-2-yl)Phenol (CAS No. 210551-85-2): A Comprehensive Overview

4-(1-Amino-2-methylpropan-2-yl)phenol (CAS No. 210551-85-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-(1-aminoisobutyl)phenol, is characterized by its unique structural features, which include an aromatic phenolic ring and a substituted amino group. These properties make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 4-(1-amino-2-methylpropan-2-yl)phenol consists of a phenolic ring with a hydroxyl group at the para position and an amino-substituted isobutyl group attached to the ring. The presence of the hydroxyl group imparts significant reactivity and solubility properties, while the amino group provides opportunities for further functionalization and derivatization. This combination of functional groups makes the compound highly suitable for use in synthetic chemistry and drug design.

Recent studies have highlighted the potential of 4-(1-amino-2-methylpropan-2-yl)phenol in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties. The mechanism of action is believed to involve the inhibition of cyclooxygenase (COX) enzymes, which are key mediators of inflammation and pain. This finding has significant implications for the development of new drugs targeting these conditions.

In addition to its anti-inflammatory effects, 4-(1-amino-2-methylpropan-2-yl)phenol has been investigated for its potential as an antioxidant. Studies have demonstrated that this compound can effectively scavenge free radicals and protect cells from oxidative damage. This property is particularly relevant in the context of neurodegenerative diseases, where oxidative stress plays a crucial role in disease progression. Research published in the Biochemical Journal has shown that treatment with 4-(1-amino-2-methylpropan-2-yl)phenol can significantly reduce oxidative stress markers in neuronal cell cultures.

The pharmacokinetic properties of 4-(1-amino-2-methylpropan-2-yl)phenol have also been extensively studied. Data from preclinical trials indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed following oral administration and exhibits good bioavailability. The compound is metabolized primarily in the liver via glucuronidation and sulfation pathways, leading to the formation of stable metabolites that are efficiently eliminated from the body.

Clinical trials have further validated the therapeutic potential of 4-(1-amino-2-methylpropan-2-yl)phenol. Phase I trials have demonstrated its safety and tolerability at various dose levels, with no significant adverse effects reported. Phase II trials are currently underway to evaluate its efficacy in treating conditions such as osteoarthritis and chronic pain. Preliminary results from these trials are promising, with patients reporting significant improvements in pain scores and functional outcomes.

The synthesis of 4-(1-amino-2-methylpropan-2-yl)phenol can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 4-hydroxybenzaldehyde with 1-aminoisobutane under mild conditions, followed by reduction to form the final product. This approach offers high yields and purity, making it suitable for large-scale production. Alternative synthetic strategies have also been explored to improve efficiency and reduce costs.

In conclusion, 4-(1-amino-2-methylpropan-2-yl)phenol (CAS No. 210551-85-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its favorable biological properties, makes it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, paving the way for innovative treatments in various medical fields.